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Compound of Interest

Compound Name: Cyclohexyl nitrite

Cat. No.: B1213539 Get Quote

Essential Safety and Handling Guide for
Cyclohexyl Nitrite
This guide provides critical safety, handling, and disposal information for laboratory

professionals working with Cyclohexyl nitrite. Adherence to these procedures is essential for

ensuring a safe laboratory environment.

Hazard Summary
Cyclohexyl nitrite is a hazardous chemical that poses several risks.[1] It is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1]

Inhalation of its vapors can lead to headaches and a dangerous drop in blood pressure.[2]

Hazard Classification GHS Statements

Acute Toxicity (Oral) H302: Harmful if swallowed[1]

Skin Corrosion/Irritation H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[1]

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1213539?utm_src=pdf-interest
https://www.benchchem.com/product/b1213539?utm_src=pdf-body
https://www.benchchem.com/product/b1213539?utm_src=pdf-body
https://www.valsynthese.ch/files/MSDS/2025/Nitrite_Derivatives/MSDS%20Cyclohexyl%20nitrite_V1_en.pdf
https://www.valsynthese.ch/files/MSDS/2025/Nitrite_Derivatives/MSDS%20Cyclohexyl%20nitrite_V1_en.pdf
https://en.wikipedia.org/wiki/Cyclohexyl_nitrite
https://www.valsynthese.ch/files/MSDS/2025/Nitrite_Derivatives/MSDS%20Cyclohexyl%20nitrite_V1_en.pdf
https://www.valsynthese.ch/files/MSDS/2025/Nitrite_Derivatives/MSDS%20Cyclohexyl%20nitrite_V1_en.pdf
https://www.valsynthese.ch/files/MSDS/2025/Nitrite_Derivatives/MSDS%20Cyclohexyl%20nitrite_V1_en.pdf
https://www.valsynthese.ch/files/MSDS/2025/Nitrite_Derivatives/MSDS%20Cyclohexyl%20nitrite_V1_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The use of appropriate personal protective equipment is mandatory when handling Cyclohexyl
nitrite to minimize exposure and ensure personal safety.

Protection Type Recommended Equipment Standards

Eye/Face Protection

Face shield and safety

glasses.[1] Tightly fitting safety

goggles with side-shields.

NIOSH (US) or EN 166 (EU)

approved.[1][3]

Skin Protection

Handle with gloves.[1] Wear

fire/flame resistant and

impervious clothing.

EU Directive 89/686/EEC and

the standard EN 374 compliant

gloves.[1][3]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.

Follow appropriate government

standards.[3]

Glove Protocol: Always inspect gloves before use.[1] Employ the proper glove removal

technique, avoiding contact with the glove's outer surface, to prevent skin contact with the

chemical.[1] Dispose of contaminated gloves after use in accordance with laboratory and legal

guidelines.[1] Wash and dry hands thoroughly after handling.[1]

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

Ensure adequate exhaust ventilation in areas where the chemical is handled.[1]

Keep containers tightly closed and stored in a dry place.[1]

Disposal Plan:

Dispose of Cyclohexyl nitrite by contacting a licensed professional waste disposal service.

[1]
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Unused product should be disposed of in the same manner as the chemical itself.[1]

Contaminated packaging should also be treated as hazardous waste and disposed of

accordingly.[1]

Emergency Procedures
First Aid Measures:

General Advice: Move out of the dangerous area and consult a physician.[1] Present the

safety data sheet to the attending doctor.[1]

If Inhaled: Move the individual to fresh air.[1] If breathing ceases, administer artificial

respiration.[1] Seek medical advice.[1]

In Case of Skin Contact: Remove contaminated clothing immediately.[3] Wash the affected

area with soap and plenty of water.[1] Consult a physician.[1]

In Case of Eye Contact: Rinse the eyes thoroughly with plenty of water for at least 15

minutes.[1] Remove contact lenses if present and easy to do so.[1] Continue rinsing and

consult a physician.[1]

If Swallowed: Rinse the mouth with water.[1] Never give anything by mouth to an

unconscious person.[1] Do not induce vomiting.[3] Call a doctor or Poison Control Center

immediately.[3]

Spill and Leak Procedures:

Use personal protective equipment.[1]

Ensure adequate ventilation.[1]

Evacuate personnel to safe areas.[1]

Prevent the product from entering drains.[1]

For containment and cleanup, sweep up and shovel the material without creating dust.[1]
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Collect the spilled material in suitable, closed containers for disposal.[1]

Below is a workflow diagram for handling a Cyclohexyl nitrite spill.

Immediate Response Containment & Cleanup Disposal Follow-Up

Spill Occurs Evacuate Area Ensure Ventilation Don PPE Contain Spill Absorb with Inert Material Collect Waste Dispose of Waste via Licensed Service Decontaminate Area Report Incident

Click to download full resolution via product page

Caption: Workflow for Cyclohexyl Nitrite Spill Response

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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